Metescufylline
Metescufylline
Brand Name:
Vulcanchem
CAS No.:
15518-82-8
VCID:
VC21009574
InChI:
InChI=1S/C13H21N5O2.C12H10O6/c1-5-17(6-2)7-8-18-9-14-11-10(18)12(19)16(4)13(20)15(11)3;1-6-2-12(16)18-9-4-8(13)10(3-7(6)9)17-5-11(14)15/h9H,5-8H2,1-4H3;2-4,13H,5H2,1H3,(H,14,15)
SMILES:
CCN(CC)CCN1C=NC2=C1C(=O)N(C(=O)N2C)C.CC1=CC(=O)OC2=CC(=C(C=C12)OCC(=O)O)O
Molecular Formula:
C25H31N5O8
Molecular Weight:
529.5 g/mol
Metescufylline
CAS No.: 15518-82-8
Cat. No.: VC21009574
Molecular Formula: C25H31N5O8
Molecular Weight: 529.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 15518-82-8 |
|---|---|
| Molecular Formula | C25H31N5O8 |
| Molecular Weight | 529.5 g/mol |
| IUPAC Name | 7-[2-(diethylamino)ethyl]-1,3-dimethylpurine-2,6-dione;2-(7-hydroxy-4-methyl-2-oxochromen-6-yl)oxyacetic acid |
| Standard InChI | InChI=1S/C13H21N5O2.C12H10O6/c1-5-17(6-2)7-8-18-9-14-11-10(18)12(19)16(4)13(20)15(11)3;1-6-2-12(16)18-9-4-8(13)10(3-7(6)9)17-5-11(14)15/h9H,5-8H2,1-4H3;2-4,13H,5H2,1H3,(H,14,15) |
| Standard InChI Key | UEIODQNTKDNZDV-UHFFFAOYSA-N |
| SMILES | CCN(CC)CCN1C=NC2=C1C(=O)N(C(=O)N2C)C.CC1=CC(=O)OC2=CC(=C(C=C12)OCC(=O)O)O |
| Canonical SMILES | CCN(CC)CCN1C=NC2=C1C(=O)N(C(=O)N2C)C.CC1=CC(=O)OC2=CC(=C(C=C12)OCC(=O)O)O |
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